Cas no 59024-02-1 (2-Thiazolamine, N-methyl-N-nitro-)

• Product name: 2-Thiazolamine, N-methyl-N-nitro-
• CAS No: 59024-02-1
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 340111
• PubChem ID: 15505478

2-Thiazolamine, N-methyl-N-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N-methyl-N-nitro-
• N-methyl-N-(1,3-thiazol-2-yl)nitramide
• 59024-02-1
• N-Methyl-N-1,3-thiazol-2-ylnitramide
• DTXSID60573442

• Inchi： InChI=1S/C4H5N3O2S/c1-6(7(8)9)4-5-2-3-10-4/h2-3H,1H3
• InChI Key： PMPPERSGIVNNOG-UHFFFAOYSA-N
• SMILES： O=[N+](N(C1=NC=CS1)C)[O-]

Computed Properties

• Exact Mass: 159.01035
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 59.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles